Cas no 142925-36-8 ((S)-3-(Phenylamino) butanoicacid)

(S)-3-(Phenylamino) butanoicacid structure
142925-36-8 structure
Product Name:(S)-3-(Phenylamino) butanoicacid
CAS No:142925-36-8
MF:C10H13NO2
MW:179.215722799301
CID:64740
PubChem ID:51358155
Update Time:2025-04-18

(S)-3-(Phenylamino) butanoicacid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(Phenylamino)butanoic acid
    • (S)-3-Phenylaminobutanoic acid
    • (S)-(+)-N-(3-phenylaminobutyryl)benzoic acid
    • (S)-3-Phenylamino-butyric acid
    • (S)-phenylamino-butyric acid
    • Butanoicacid, 3-(phenylamino)-, (S)-
    • (S)-3-Anilinobutyric acid
    • 142925-36-8
    • (3S)-3-(PHENYLAMINO)BUTANOIC ACID
    • AKOS006332115
    • A850819
    • SCHEMBL4124188
    • FXGNIWAMJJDYMZ-QMMMGPOBSA-N
    • (S)-3-(PHENYLAMINO) BUTANOIC ACID
    • (3S)-3-anilinobutanoic acid
    • (S)-3-(Phenylamino) butanoicacid
    • Inchi: 1S/C10H13NO2/c1-8(7-10(12)13)11-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-/m0/s1
    • InChI Key: FXGNIWAMJJDYMZ-QMMMGPOBSA-N
    • SMILES: OC(C[C@H](C)NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 2.03470

(S)-3-(Phenylamino) butanoicacid Pricemore >>

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